Cas no 1111009-78-9 (8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide)

• Product Name: 8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• CAS No: 1111009-78-9
• MF: C₁₇H₁₀ClN₃O₂S₂
• MW: 387.863199710846
• CID: 5393361
• Update Time: 2025-10-30

8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide

• Inchi： 1S/C17H10ClN3O2S2/c18-9-6-7-11-12(8-9)21-14(20-15(11)22)13(25-17(21)24)16(23)19-10-4-2-1-3-5-10/h1-8H,(H,19,23)(H,20,22)
• InChI Key： ASXXCBMIFKWHLE-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2C(N([H])C3=C(C(N([H])C4C([H])=C([H])C([H])=C([H])C=4[H])=O)SC(N3C=2C=1[H])=S)=O

Computed Properties

• Exact Mass: 386.99
• Monoisotopic Mass: 386.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2

Additional information on 8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide

Comprehensive Analysis of 8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide (CAS No. 1111009-78-9)

The compound 8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide (CAS No. 1111009-78-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a thiazolo[3,4-a]quinazoline core, positions it as a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its sulfanylidene and carboxamide functional groups, which contribute to its reactivity and binding properties.

In recent years, the demand for novel heterocyclic compounds like 8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide has surged, driven by advancements in targeted therapy and precision medicine. This compound's structural complexity aligns with the growing interest in small-molecule inhibitors and kinase modulators, which are critical in treating diseases such as cancer and inflammatory disorders. Its CAS No. 1111009-78-9 serves as a key identifier for researchers and regulatory bodies, ensuring accurate referencing in scientific literature and patents.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and mechanism of action. The presence of a chloro substituent at the 8-position and a phenyl group attached to the carboxamide moiety suggests potential for selective interactions with biological targets. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its bioactivity, making it a subject of interest in cheminformatics and drug design communities.

Another hot topic is the compound's potential role in green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce 8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide, such as catalytic processes or solvent-free reactions. This aligns with the global shift toward reducing the environmental impact of chemical manufacturing, a trend highly relevant to industries and regulatory agencies.

From a commercial perspective, the compound's patent landscape and market potential are also under scrutiny. With its unique structure, CAS No. 1111009-78-9 could become a valuable intellectual property asset, particularly in niche therapeutic areas. Companies specializing in custom synthesis and contract research are actively monitoring developments related to this molecule, as it may offer competitive advantages in drug development pipelines.

In summary, 8-chloro-5-oxo-N-phenyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide represents a fascinating intersection of chemistry, biology, and technology. Its study not only advances scientific knowledge but also addresses pressing challenges in healthcare and sustainability. As research continues, this compound is poised to play a pivotal role in next-generation therapeutics and innovative material applications.